Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Chemical Structure & Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Agg-523

CAS No.: 920289-29-8

Cat. No.: S517527

AGG-523 (PF-5212371) is a selective, reversible aggrecanase inhibitor with the following chemical
characteristics [1] [2] [3]:

Property Specification

Generic Name AGG-523 [1] [2]

Chemical C2sH20FN204 [1] [2] [3]

Formula

Average 476.548 g/mol [1] [2] [3]

Molecular

Weight

CAS Number 920289-29-8 [1] [3]

IUPAC Name (4S)-4-({[1,1'-biphenyl]-4-yl}formamido)-4-({[1-(4-fluorophenyl)-2-methylpropan-2-

yllcarbamoyl})butanoic acid [1]

SMILES C(C)(C)(Cclcec(F)ccl)NC(=0) C@@H=0)NC(=0)clccc(ccl)clecececel [1] [3]
Notation
Mechanism Reversible, non-hydroxamate, zinc-binding selective inhibitor of ADAMTS-4

(aggrecanase-1) and ADAMTS-5 (aggrecanase-2) [3]
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Mechanism of Action and Therapeutic Target

The diagram below illustrates how AGG-523 interferes with the cartilage degradation pathway in

Osteoarthritis.
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Inhibition of Cartilage Breakdown by AGG-523

Key Preclinical Research Findings

The following table summarizes quantitative data from a pivotal preclinical study investigating AGG-523

[4]:
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Study Model Key Measured Outcome Result with AGG-523
Rat Knee Injury Model Synovial fluid levels of Ala—Arg—Gly- Reduced [4]
aggrecan (cartilage breakdown
fragment)
Human Knee Synovial Fluid Elevation of Ala—Arg—Gly-aggrecan 13.6-fold increase
(after cruciate ligament rupture)  fragment over 12 weeks (attenuated by inhibitor)
[4]
Human Knee Synovial Fluid Elevation of Ala—Arg—Gly-aggrecan 8.1-fold increase
(after meniscal injury) fragment over 12 weeks (attenuated by inhibitor)
[4]

Experimental Research Context

For researchers aiming to work with AGG-523 or similar compounds, here is key information on its context

and procurement:

¢ Research Use: AGG-523 is sold for research purposes only and is not for human patient use [3].
¢ Available Form: It is typically supplied as a solid, with common vial sizes ranging from 1 mg to 500

mg for research [3].
e Storage: It should be stored under the recommended conditions provided in the Certificate of

Analysis [3].

Clinical Development Status

AGG-523 reached Phase I clinical trials (NCT00454298) to evaluate its safety, tolerability,
pharmacokinetics, and pharmacodynamics in healthy subjects and patients with osteoarthritis [1] [5].

However, its clinical development was suspended for unknown reasons [5].

The search results do not contain detailed experimental protocols for specific assays like ELISA or IC50
determination for AGG-523. This information is typically found in the original research paper, which was

not among the searched results.

© 2026 Smolecule. All rights reserved. 3/5 Tech Support


https://www.nature.com/articles/nrrheum.2011.10
https://www.nature.com/articles/nrrheum.2011.10
https://www.nature.com/articles/nrrheum.2011.10
https://www.smolecule.com/products/s517527?utm_src=pdf-body
https://www.smolecule.com/products/s517527?utm_src=pdf-body
https://www.medchemexpress.com/agg-523.html?locale=ko-KR&srsltid=AfmBOoq0BOFpCDpGn9HCIIwXH8C2mEv9Q7wgYSS_mJUXp6vJPSHdbPXe
https://www.medchemexpress.com/agg-523.html?locale=ko-KR&srsltid=AfmBOoq0BOFpCDpGn9HCIIwXH8C2mEv9Q7wgYSS_mJUXp6vJPSHdbPXe
https://www.medchemexpress.com/agg-523.html?locale=ko-KR&srsltid=AfmBOoq0BOFpCDpGn9HCIIwXH8C2mEv9Q7wgYSS_mJUXp6vJPSHdbPXe
https://www.smolecule.com/products/s517527?utm_src=pdf-body
https://go.drugbank.com/drugs/DB15460
https://pmc.ncbi.nlm.nih.gov/articles/PMC10119395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10119395/
https://www.smolecule.com/products/s517527?utm_src=pdf-body
https://www.smolecule.com/products/s517527?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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